Cas no 122420-34-2 (Silane, methoxydimethyl(1-methylethyl)-)

• Product Name: Silane, methoxydimethyl(1-methylethyl)-
• CAS No: 122420-34-2
• MF: C₆H₁₆OSi
• MW: 132.276143074036
• MDL: MFCD30536749
• CID: 1214055
• Update Time: 2025-06-14

Silane, methoxydimethyl(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Silane, methoxydimethyl(1-methylethyl)-
• Isopropyl Dimethyl Methoxysilane
• methoxy-dimethyl-propan-2-ylsilane

• MDL： MFCD30536749
• Inchi： 1S/C6H16OSi/c1-6(2)8(4,5)7-3/h6H,1-5H3
• InChI Key： LTJUCEWBHDKRBL-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)C)OC

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Silane, methoxydimethyl(1-methylethyl)-

Comprehensive Overview of Silane, methoxydimethyl(1-methylethyl)- (CAS No. 122420-34-2)

Silane, methoxydimethyl(1-methylethyl)-, with the CAS number 122420-34-2, is a specialized organosilicon compound widely utilized in industrial and research applications. This compound belongs to the silane family, known for their versatility in surface modification, adhesion promotion, and crosslinking reactions. The unique structure of this methoxydimethyl(1-methylethyl)- derivative enhances its reactivity, making it a valuable intermediate in the synthesis of advanced materials.

In recent years, the demand for silane-based compounds has surged due to their critical role in green chemistry and sustainable material development. Researchers and manufacturers are increasingly focusing on eco-friendly alternatives, and Silane, methoxydimethyl(1-methylethyl)- has emerged as a candidate due to its potential in reducing environmental impact. Its applications span across coatings, sealants, and adhesives, where it improves durability and performance while aligning with global sustainability goals.

The compound's molecular structure features a methoxy group and a dimethyl(1-methylethyl)- substituent, which contribute to its stability and reactivity under controlled conditions. This balance makes it suitable for precision applications in nanotechnology and advanced polymer systems. For instance, it is often employed as a coupling agent in composite materials, enhancing the interfacial bonding between organic and inorganic phases.

One of the trending topics in material science is the integration of silane coupling agents into smart materials. Silane, methoxydimethyl(1-methylethyl)- is being explored for its role in self-healing coatings and responsive surfaces, which are gaining traction in automotive and aerospace industries. These innovations address common user queries such as "how to improve material longevity" and "what are the latest advancements in protective coatings."

From a synthetic perspective, the compound is typically prepared through alkoxysilane chemistry, a well-established method in organosilicon synthesis. Its production involves careful control of reaction parameters to ensure high purity and yield, which are critical for industrial-scale applications. Quality control measures, including gas chromatography (GC) and nuclear magnetic resonance (NMR), are routinely employed to verify its chemical integrity.

In the context of search engine optimization (SEO), terms like "methoxydimethyl silane uses" and "CAS 122420-34-2 applications" are frequently searched by professionals seeking technical data. This reflects the growing interest in niche chemicals that offer multifunctional benefits. Additionally, the compound's relevance to renewable energy projects, such as solar panel encapsulation, further amplifies its visibility in online searches.

Safety and handling of Silane, methoxydimethyl(1-methylethyl)- adhere to standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While it is not classified under restricted categories, its handling requires awareness of its hydrolytic sensitivity, which can lead to the release of methanol under moist conditions. This aspect is often highlighted in safety data sheets (SDS) and technical guides.

Looking ahead, the compound's potential in biomedical engineering is being investigated, particularly in drug delivery systems and biocompatible coatings. Such applications align with the broader trend of convergence between chemistry and life sciences, a topic frequently discussed in academic and industrial forums. This interdisciplinary approach underscores the compound's adaptability to emerging technologies.

In summary, Silane, methoxydimethyl(1-methylethyl)- (CAS No. 122420-34-2) represents a versatile and evolving component in modern chemistry. Its applications in sustainable materials, smart coatings, and advanced composites position it as a key player in addressing contemporary challenges. As research continues to uncover new functionalities, its role in innovation is expected to expand, making it a compound of enduring interest to scientists and engineers alike.